Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester

• CAS No.: 947258-09-5
• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol
• IUPAC Name: tert-butyl N-[2-(2-amino-5-methoxyanilino)ethyl]carbamate
• InChI: InChI=1S/C14H23N3O3/c1-14(2,3)20-13(18)17-8-7-16-12-9-10(19-4)5-6-11(12)15/h5-6,9,16H,7-8,15H2,1-4H3,(H,17,18)
• InChI Key: RYGDGFJRQOFTAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC1=C(C=CC(=C1)OC)N

Description

Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H23N3O3 and its molecular weight is 281.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 2 L round bottom flask equipped with a stir bar was charged with a suspension of 20% Pd(OH)2 (5 g) and 1,4-dioxane (800 mL). [2-(5-Methoxy-2-nitrophenylamino)-ethyl]-carbamic acid tert-butyl ester (10 g, 0.32 mol) was added to the suspension. The reaction mixture was hydrogenated (balloon) for 48 h (until the starting material had been consumed) followed by the addition of K2CO3 (10 g) was added to the mixture and stirred for an additional 12 h to remove traces of water. The suspension was filtered to remove the Pd(OH)2 and K2CO3. The filtrate was used in the next step without further purification (yield not determined).

Synthesis routes and methods II

Procedure details